Cas no 26421-44-3 (2,5-Dimethylthiophene-3-carbaldehyde)

2,5-Dimethylthiophene-3-carbaldehyde is a heterocyclic aldehyde featuring a thiophene ring substituted with methyl groups at the 2- and 5-positions and a formyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-rich thiophene core enhances reactivity in electrophilic substitution and cross-coupling reactions, while the aldehyde functionality allows for further derivatization via condensation or reduction. The methyl substituents contribute to steric and electronic modulation, improving selectivity in synthetic applications. This product is valued for its stability, well-defined structure, and utility in constructing complex molecular frameworks.

2,5-Dimethylthiophene-3-carbaldehyde structure

26421-44-3 structure

Product Name:2,5-Dimethylthiophene-3-carbaldehyde

CAS No:26421-44-3

MF:C₇H₈OS

MW:140.202820777893

MDL:MFCD03426895

CID:252896

PubChem ID:2762759

Update Time:2025-05-28

2,5-Dimethylthiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,5-Dimethylthiophene-3-carbaldehyde
- 2,5-DIMETHYL-3-FORMYLTHIOPHENE
- 2,5-Dimethyl-thiophene-3-carbaldehyde
- 2,5-Dimethylthiophene-3-carboxaldehyde
- WVIQPBIZBQRJAD-UHFFFAOYSA-N
- 2,5-dimethyl-3-thiophenecarbaldehyde
- 2,5-dimethyl-3-thiophenecarboxaldehyde
- BBL039889
- STK349491
- SBB009464
- VT20052
- 3-Thiophenecarboxaldehyde, 2,5-dimethyl
- 2,5-dimethyl-thiophene-3-carboxaldehyde
- 3-T
- 3-Thiophenecarboxaldehyde, 2,5-dimethyl-
- EN300-55116
- AKOS000307380
- BB 0259568
- DS-7493
- SCHEMBL1834958
- SY079330
- 26421-44-3
- D70135
- Z336080308
- 2, 5-dimethylthiophene-3-carbaldehyde
- A818436
- MFCD03426895
- DTXSID70376426
- BBA42144
- FT-0600557
- CS-0068031
- 2,5-Dimethylthiophene-3-carboxaldehyde, AldrichCPR
- DB-008139
- XH1307
- MDL： MFCD03426895
- Inchi： 1S/C7H8OS/c1-5-3-7(4-8)6(2)9-5/h3-4H,1-2H3
- InChI Key： WVIQPBIZBQRJAD-UHFFFAOYSA-N
- SMILES： S1C(C)=CC(C=O)=C1C

Computed Properties

Exact Mass: 140.03000
Monoisotopic Mass: 140.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.3
XLogP3: 1.9

Experimental Properties

Color/Form: No data available
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 218.0±35.0 °C at 760 mmHg
Flash Point: 86.0±13.2 °C
Refractive Index: 1.581
PSA: 45.31000
LogP: 2.17740

2,5-Dimethylthiophene-3-carbaldehyde Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 22
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at 4°C,-4At ℃Store…Better

2,5-Dimethylthiophene-3-carbaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dimethylthiophene-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	031305-1g	2,5-Dimethyl-thiophene-3-carbaldehyde	26421-44-3	95%	1g	￡18.00	2022-02-28
Fluorochem	031305-5g	2,5-Dimethyl-thiophene-3-carbaldehyde	26421-44-3	95%	5g	￡59.00	2022-02-28
Fluorochem	031305-10g	2,5-Dimethyl-thiophene-3-carbaldehyde	26421-44-3	95%	10g	￡92.00	2022-02-28
Fluorochem	031305-25g	2,5-Dimethyl-thiophene-3-carbaldehyde	26421-44-3	95%	25g	￡190.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	016724-500mg	2,5-Dimethyl-thiophene-3-carbaldehyde	26421-44-3		500mg	3428.0CNY	2021-07-06
Chemenu	CM199102-10g	2,5-Dimethyl-thiophene-3-carbaldehyde	26421-44-3	95%	10g	$114	2021-08-05
Chemenu	CM199102-25g	2,5-Dimethyl-thiophene-3-carbaldehyde	26421-44-3	95%	25g	$209	2021-08-05
Chemenu	CM199102-5g	2,5-Dimethyl-thiophene-3-carbaldehyde	26421-44-3	95%	5g	$60	2024-07-28
Ambeed	A188075-1g	2,5-Dimethylthiophene-3-carbaldehyde	26421-44-3	98%	1g	$16.0	2025-02-25
Ambeed	A188075-5g	2,5-Dimethylthiophene-3-carbaldehyde	26421-44-3	98%	5g	$48.0	2025-02-25

2,5-Dimethylthiophene-3-carbaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:26421-44-3)2,5-Dimethylthiophene-3-carbaldehyde

Order Number:A818436

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):170.0

Email:sales@amadischem.com

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2,5-Dimethylthiophene-3-carbaldehyde Related Literature

1. Photochromic heterocyclic fulgides. Part 4. The thermal and photochemical reactions of (E)-isopropylidene-[α-(2- and -(3-thienyl)ethylidene]succinic anhydrides and related compounds

Alan P. Glaze,Stuart A. Harris,Harry G. Heller,William Johncock,Stephen N. Oliver,Peter J. Strydom,John Whittall J. Chem. Soc. Perkin Trans. 1 1985 957

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

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